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Compound of Interest

Compound Name: 2-Carboxyethyl acrylate

Cat. No.: B1210496 Get Quote

An In-depth Technical Guide on the Solubility of 2-Carboxyethyl Acrylate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Carboxyethyl
acrylate (2-CEA) in organic solvents. Due to the limited availability of specific quantitative

public data, this document focuses on qualitative solubility information and provides a

standardized experimental protocol for determining solubility in-house. This guide is intended

for researchers, scientists, and professionals in drug development who utilize 2-CEA in their

work.

Introduction to 2-Carboxyethyl Acrylate
2-Carboxyethyl acrylate (CAS No. 24615-84-7) is a versatile monomer featuring both a

carboxylic acid and an acrylate functional group. This unique structure imparts both

hydrophilicity and the ability to undergo polymerization. It is a colorless to light yellow viscous

liquid utilized in the synthesis of polymers for adhesives, coatings, and other advanced

materials.[1][2] Understanding its solubility is critical for its application in various formulations

and polymerization processes.

Solubility of 2-Carboxyethyl Acrylate
Publicly available quantitative data on the solubility of 2-Carboxyethyl acrylate in a wide

range of organic solvents is limited. However, multiple sources qualitatively describe its
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solubility characteristics.

Table 1: Qualitative Solubility of 2-Carboxyethyl Acrylate in Various Solvents

Solvent Class
General Solubility
Description

Citation(s)

Organic Solvents
Generally described as

"soluble".
[1][2]

Water

Described as "soluble" and

"sparingly soluble". One

source indicates a water

solubility ratio of 1:1.

[1][2]

It is important to note that while 2-CEA is generally soluble in organic solvents, the specific

solubility can vary significantly depending on the polarity and nature of the solvent. For precise

formulation and experimental design, it is highly recommended to determine the solubility in the

specific solvent of interest.

Experimental Protocol for Solubility Determination
The following is a general, standardized protocol for determining the solubility of a liquid solute,

such as 2-Carboxyethyl acrylate, in an organic solvent. This method is based on the

isothermal equilibrium technique.

Objective: To determine the solubility of 2-Carboxyethyl acrylate in a specific organic solvent

at a given temperature.

Materials:

2-Carboxyethyl acrylate (of known purity)

Selected organic solvent (analytical grade)

Thermostatically controlled shaker or water bath

Analytical balance (accurate to ±0.1 mg)
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Volumetric flasks and pipettes

Vials with airtight screw caps

Syringe filters (chemically compatible with the solvent and solute)

Analytical instrument for quantification (e.g., HPLC, GC, or UV-Vis spectrophotometer)

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2-Carboxyethyl acrylate to a known volume of the selected

organic solvent in a sealed vial. The excess solute should be clearly visible as a separate

phase.

Place the vial in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is

reached. The time required for equilibrium should be determined by preliminary

experiments (i.e., measuring the concentration at different time points until it remains

constant).

Sample Collection and Preparation:

Once equilibrium is achieved, allow the solution to stand undisturbed at the set

temperature for a minimum of 24 hours to allow the undissolved solute to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pipette. To avoid drawing any undissolved solute, it is advisable to use a syringe fitted

with a chemically resistant filter.

Accurately dilute the collected sample with the same organic solvent to a concentration

that falls within the linear range of the analytical method.

Quantification:
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Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC, GC) to

determine the concentration of 2-Carboxyethyl acrylate.

Prepare a calibration curve using standard solutions of 2-CEA of known concentrations in

the same solvent.

Calculation of Solubility:

Calculate the concentration of 2-CEA in the original saturated solution by accounting for

the dilution factor.

Express the solubility in appropriate units, such as grams per 100 mL (g/100mL) or moles

per liter (mol/L).

Safety Precautions:

Handle 2-Carboxyethyl acrylate and organic solvents in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) for 2-Carboxyethyl acrylate and the specific solvent

being used for detailed safety information.

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for assessing the solubility of a compound

like 2-Carboxyethyl acrylate in a research and development setting.
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Caption: Workflow for Solubility Assessment of 2-CEA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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